Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate
Description
“Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate” is a chemical compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for treating human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through various strategies . One approach involves constructing the ring from different cyclic or acyclic precursors . Another method involves functionalizing preformed pyrrolidine rings, such as proline derivatives .Molecular Structure Analysis
The pyrrolidine ring in the molecule is a saturated scaffold, which allows efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring, a phenomenon called “pseudorotation”, contributes to the stereochemistry of the molecule and increases its three-dimensional (3D) coverage .Scientific Research Applications
- Pyrrolidine derivatives have shown promise as potential anticancer agents. Researchers have synthesized various pyrrolidine-based compounds and evaluated their cytotoxicity against cancer cell lines. The presence of the pyrrolidine ring in Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate could contribute to its antitumor activity .
- The pyrrolidine scaffold is often used to design enzyme inhibitors due to its ability to interact with active sites. Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate might exhibit inhibitory effects against specific enzymes, making it relevant for drug discovery .
- Pyrrolidine-containing compounds have anti-inflammatory properties. Researchers have explored their potential in modulating inflammatory pathways. Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate could be investigated for its anti-inflammatory activity .
- The pyrrolidine ring has been linked to neuroprotective effects. Compounds with this scaffold may enhance neuronal survival and protect against neurodegenerative diseases. Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate could be evaluated for neuroprotection .
- Researchers have explored pyrrolidine derivatives as potential antiviral agents. The unique structural features of Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate might contribute to its antiviral activity .
- The stereogenic carbons in the pyrrolidine ring make it an excellent scaffold for chiral ligands. These ligands are crucial in asymmetric synthesis and catalysis. Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate could serve as a chiral building block .
Anticancer Agents
Enzyme Inhibitors
Anti-inflammatory Agents
Neuroprotective Compounds
Antiviral Agents
Chiral Ligands
properties
IUPAC Name |
methyl 4-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO5S/c1-25-19(22)15-9-7-14(8-10-15)18(21)20-12-11-17(13-20)26(23,24)16-5-3-2-4-6-16/h2-10,17H,11-13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGNDCTILDDOKCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)N2CCC(C2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-3-phenylpropanamide hydrochloride](/img/structure/B2414014.png)
![5-(3-methoxypropyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2414030.png)
![1-[4-(4-{3-[(4-Bromophenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}piperazin-1-yl)phenyl]ethanone](/img/structure/B2414034.png)
![N-ethyl-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-phenylacetamide](/img/structure/B2414037.png)